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Compound of Interest

Compound Name: 4-Fluorobenzoyl chloride

Cat. No.: B041661

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Fluorobenzoyl
chloride, a key reagent in organic synthesis. This document details its chemical identity,
physical properties, and provides illustrative experimental protocols for its application in
common synthetic transformations.

Chemical Identity and Properties

4-Fluorobenzoyl chloride, a colorless to pale yellow liquid with a pungent odor, is a versatile
building block in the synthesis of pharmaceuticals, agrochemicals, and other specialty
chemicals.[1] Its reactivity is primarily dictated by the acyl chloride functional group, which
readily participates in nucleophilic acyl substitution reactions.
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Identifier Value

IUPAC Name 4-fluorobenzoyl chloride[2]

CAS Number 403-43-0[1][2][3][4]

Molecular Formula C7HACIFO[1][2][3][4]

Molecular Weight 158.56 g/mol [3][4]
p-Fluorobenzoyl chloride[3][4][5], 4-

Synonyms Fluorobenzoic acid chloride[5], Benzoyl chloride,
4-fluoro-

Table 1: Chemical Identifiers and Synonyms

Property Value

Appearance Clear colorless to pale yellow liquid[1][2]

Purity >97%[3], 297.5% (GC)[2], 98%][5]

Boiling Point 82 °C at 20 mmHg[5]

Melting Point 10-12 °C[5]

Density 1.342 g/mL at 25 °C[5]

Refractive Index

1.5295-1.5335 at 20 °C[2], 1.532 at 20 °C[5]

Table 2: Physical and Chemical Properties

Key Synthetic Applications & Experimental

Protocols

4-Fluorobenzoyl chloride is a key intermediate in a variety of chemical reactions, most

notably in the formation of amides and in Friedel-Crafts acylation reactions.

Amide Synthesis
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The reaction of 4-Fluorobenzoyl chloride with primary or secondary amines is a robust and
efficient method for the synthesis of 4-fluorobenzamides. This transformation, often referred to
as the Schotten-Baumann reaction, typically proceeds under basic conditions to neutralize the
hydrochloric acid byproduct.

Detailed Experimental Protocol: Synthesis of N-benzyl-4-fluorobenzamide

This protocol is adapted from a procedure for the synthesis of amides in the bio-available
solvent Cyrene.

Materials:

e 4-Fluorobenzoyl chloride (59 pL, 0.5 mmol)
e Benzylamine (55 pL, 0.5 mmol)

e Triethylamine (77 uL, 0.55 mmol)

e Cyrene (0.5 mL)

o Water

o Ethyl acetate (EtOAC)

e Sodium sulfate

Procedure:

To a stirred solution of 4-fluorobenzoyl chloride in Cyrene at 0 °C, add triethylamine
followed by benzylamine.

Allow the reaction mixture to warm to room temperature and stir for 1 hour.

Add 5 mL of water to the mixture and stir for an additional hour.

Filter the resulting precipitate and wash with water.
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» Dissolve the residue in ethyl acetate, dry over sodium sulfate, and remove the solvent under
reduced pressure to yield N-benzyl-4-fluorobenzamide.

Logical Workflow for Amide Synthesis:

Aqueous Workup I . . .
T '—>‘ (Precipitation) Filtration & Washing Drying & Solvent Removal Amide Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of amides from 4-Fluorobenzoyl chloride.

Friedel-Crafts Acylation

Friedel-Crafts acylation is a classic method for the formation of aryl ketones. In this reaction, 4-
Fluorobenzoyl chloride acts as the acylating agent in the presence of a Lewis acid catalyst to
introduce the 4-fluorobenzoyl group onto an aromatic ring.

General Experimental Protocol for Friedel-Crafts Acylation:

While a specific protocol for 4-Fluorobenzoyl chloride was not detailed in the provided search

results, a general procedure can be outlined.

Materials:

4-Fluorobenzoyl chloride

Aromatic substrate (e.g., anisole, toluene)

Lewis acid catalyst (e.g., AlCls3, FeCls)

Anhydrous, non-polar solvent (e.g., dichloromethane, carbon disulfide)
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* Ice-cold water

e Agueous base (e.g., 5% NaOH solution)
e Drying agent (e.g., anhydrous MgSOa)
Procedure:

« In a round-bottom flask equipped with a stirrer and under an inert atmosphere, suspend the
Lewis acid catalyst in the anhydrous solvent.

e Slowly add the 4-Fluorobenzoyl chloride to the suspension.

e Add a solution of the aromatic substrate in the solvent dropwise to the reaction mixture.
« Stir the mixture for a specified time at a controlled temperature.

e Quench the reaction by carefully adding ice-cold water.

o Separate the organic layer and wash it with an aqueous base and then with water.

» Dry the organic layer over a drying agent, filter, and remove the solvent under reduced
pressure to obtain the crude product.

 Purify the product by recrystallization or column chromatography.

Signaling Pathway for Friedel-Crafts Acylation:

Electrophile Generation

Electrophilic Aromatic Substitution

(e.g., AlClz) ¥ +Acylium lon : -H*
Acylium lon Lo Y Sigma Complex
wisAcid (Electrophile) (Intermediate) Ao

(4-Fluorobenzoyl Chloride)
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Caption: Mechanism of the Friedel-Crafts acylation using 4-Fluorobenzoyl chloride.

Safety Information

4-Fluorobenzoyl chloride is a corrosive and moisture-sensitive compound. It should be
handled in a well-ventilated fume hood with appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat. It is classified as a dangerous good for
transport. In case of contact with skin or eyes, it can cause severe burns. It is also harmful if
swallowed or inhaled.[1] Always consult the Safety Data Sheet (SDS) before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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